![molecular formula C11H13N3OS B7577957 N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide](/img/structure/B7577957.png)
N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound is a member of the pyrazole family and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase, and phosphodiesterase. It may also modulate various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth, alleviate pain, and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide is its potential as a lead compound for the development of new drugs. This compound has shown promising results in various in vitro and in vivo studies, and further research is needed to explore its full potential. However, one of the limitations of this compound is its low solubility, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide. One direction is to explore its potential as a drug for the treatment of cancer, inflammation, and neurological disorders. Another direction is to investigate its mechanism of action and identify its molecular targets. Additionally, further research is needed to improve the solubility and bioavailability of this compound to enhance its efficacy as a drug.
Synthesis Methods
N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide can be synthesized using different methods, including the reaction of 2-aminothiophene with 4-formylpyrazole in the presence of ethanol and acetic acid. Another method involves the reaction of 2-thiophenecarboxylic acid with 4-aminomethylpyrazole in the presence of triethylamine and N,N-dimethylformamide. The synthesized compound can be purified using column chromatography or recrystallization.
Scientific Research Applications
N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide has potential applications in various fields of scientific research. One of the major applications is in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. This compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders in various in vitro and in vivo studies.
properties
IUPAC Name |
N,3-dimethyl-N-(1H-pyrazol-4-ylmethyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3OS/c1-8-3-4-16-10(8)11(15)14(2)7-9-5-12-13-6-9/h3-6H,7H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVJMDKYSEXVGGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)N(C)CC2=CNN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.